Cas no 26545-58-4 (Disodium methylenebisnaphthalenesulfonate)

• Product Name: Disodium methylenebisnaphthalenesulfonate
• CAS No: 26545-58-4
• MF: C₂₁H₁₆Na₂O₆S₂
• MW: 474.457685470581
• CID: 52964
• PubChem ID: 87094009
• Update Time: 2025-04-18

Disodium methylenebisnaphthalenesulfonate Chemical and Physical Properties

Names and Identifiers

• Disodium methylenebisnaphthalenesulfonate
• Sodium methylenebis(naphthalenesulfonate)
• disodium methylenebisnaphthalenesulphonate
• DISPERSANT NNO
• DISODIUM METHYLENE DINAPHTHALENESULFONATE
• Dispersing agent NNO
• Sodium Dinaphthylmethanedisulfonate
• SODIUMDINAPHTHYLMETHANEDISULPHONATE
• SODIUMDINAPHTHYLMETHYLDISULPHONATE
• sodiummethylenenaphthalenesulfonate
• Disodium methylenebisnaphthalenesulfonate
• SCHEMBL340534
• 26545-58-4
• TZZWIGRPBKTNGV-UHFFFAOYSA-N

• Inchi： 1S/C21H16O6S2.2Na/c22-28(23,20-13-5-9-16-7-1-3-11-18(16)20)26-15-27-29(24,25)21-14-6-10-17-8-2-4-12-19(17)21;;/h1-14H,15H2;;
• InChI Key： TZZWIGRPBKTNGV-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(=O)(=O)OCOS(C1=CC=CC2C=CC=CC1=2)(=O)=O.[Na].[Na]

Computed Properties

• Exact Mass: 474.01800
• Monoisotopic Mass: 474.01836914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 688
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Beige solid
• PSA: 103.50000
• LogP: 6.22290
• Solubility: Soluble in water